Ethyl 6-chloro-5-cyano-2-methylnicotinate

• IUPAC Name: ethyl 6-chloro-5-cyano-2-methylpyridine-3-carboxylate
• InChI: InChI=1S/C10H9ClN2O2/c1-3-15-10(14)8-4-7(5-12)9(11)13-6(8)2/h4H,3H2,1-2H3
• InChI Key: QXZBVLFURRXJLB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(C(=C1)C#N)Cl)C
• Molecular Formula: C10H9ClN2O2
• DSSTOX Substance ID: DTXSID50383032
• Molecular Weight: 224.64 g/mol
• CAS RN: 64119-42-2

Description

Ethyl 6-chloro-5-cyano-2-methylnicotinate is a compound that has been the subject of various studies due to its interesting chemical properties and potential applications. While the provided data does not directly discuss this exact compound, it includes information on closely related compounds that can provide insights into its behavior and characteristics.

Synthesis Analysis

The synthesis of related compounds, such as ethyl 5-cyano-6-hydroxy-2-methyl-4-(1-naphthyl)-nicotinate, involves detailed structural determination using techniques like XRD, GC-MS, element analysis, and NMR spectroscopy . Another related compound, ethyl isonicotinate, has been shown to react with tertiary cyanoacetylenic alcohols to form novel polycondensed heterocyclic systems . These studies suggest that the synthesis of ethyl 6-chloro-5-cyano-2-methylnicotinate would likely involve similar analytical techniques to confirm its structure and could potentially be synthesized through reactions involving cyanoacetylenic alcohols or similar reagents.

Molecular Structure Analysis

The molecular structure of ethyl-6-chloronicotinate has been studied using spectroscopic methods (FT-IR, FT-Raman, dispersive Raman, and NMR) and density functional theory (DFT) calculations . The geometry of the molecule is optimized, and vibrational spectra are calculated to assign fundamental vibrations. The electronic properties, such as HOMO and LUMO energies, are also analyzed, providing a comprehensive understanding of the molecule's structure and stability . This analysis would be relevant to ethyl 6-chloro-5-cyano-2-methylnicotinate, as the presence of similar functional groups would result in comparable structural features.

Chemical Reactions Analysis

The reactivity of related compounds can shed light on the potential chemical reactions of ethyl 6-chloro-5-cyano-2-methylnicotinate. For instance, ethyl isonicotinate undergoes regio- and stereospecific cyclization with cyanoacetylenic alcohols . Additionally, the synthesis of ethyl 2-cyano-3-[5-(hydrazinooxalyl-hydrazonomethyl)-1H-pyrrol-2-yl]-acrylate and its dimer involves detailed spectroscopic analyses and quantum chemical calculations, indicating multiple intra- and intermolecular interactions . These studies suggest that ethyl 6-chloro-5-cyano-2-methylnicotinate could also participate in complex reactions leading to the formation of heterocyclic systems or dimers.

Physical and Chemical Properties Analysis

The physical and chemical properties of 6-chloronicotinic acid (6-CNA), a structurally similar compound, have been investigated in various solvents . The solubility of 6-CNA in different solvents is analyzed in relation to solvent polarity, hydrogen bond donor propensity, and hydrogen bond acceptor propensity. Molecular dynamic simulations are used to analyze solute-solvent interactions, which play a significant role in solid-liquid phase equilibrium . These findings are relevant to ethyl 6-chloro-5-cyano-2-methylnicotinate, as its solubility and interaction with solvents would likely be influenced by similar factors.

Scientific Research Applications

Synthesis of Antagonists

Ethyl 6-chloro-5-cyano-2-methylnicotinate is utilized in the synthesis of AZD1283, a selective and reversible antagonist of the P2Y12 receptor. This process has been developed for multi-kilogram-scale synthesis, supporting preclinical and clinical studies (Andersen et al., 2013). Moreover, an efficient and practical route for manufacturing this compound on a multikilogram scale has been developed to support the clinical development of P2Y12 antagonists (Bell et al., 2012).

Molluscicidal Properties

This chemical has been used in the synthesis of thiazolo[5,4-d]pyrimidines, which have shown potential as molluscicides. The synthesized compounds exhibited activity against B. alexandrina snails, an intermediate host of schistosomiasis (El-bayouki & Basyouni, 1988).

Antihypertensive Activity

Ethyl 5-methyl-6-cyano-7-substituted-2-oxo-2H-pyrano[2,3-b]pyridine-3-carboxylates, derived from ethyl 6-chloro-5-cyano-2-methylnicotinate, are expected to have antihypertensive activity. These compounds were prepared through a series of chemical reactions starting from 2, 6-dihyroxy-3-cyano-4-methyl pyridine (Kumar & Mashelker, 2006).

Supramolecular Self-Assembly

A novel pyridone-based phthalimide fleximer synthesized from ethyl 5-cyano-6-(3-(1,3-dioxoisoindolin-2-yl)propoxy)-4-(3-methoxyphenyl)-2-methylnicotinate was studied for its supramolecular self-assembly through noncovalent interactions. The compound demonstrated a flexible motif and notable binding through nonclassical hydrogen bonds and C–H···π interactions (Dowarah et al., 2022).

In Synthesis of Pyridines

The compound also finds application in the synthesis of various pyridines. For instance, the reaction of 3-chloro-2-halo-1-propenyl ketones with β-aminocrotonic acid ethyl ester leads to the formation of ethyl esters of 6-alkyl(aryl, benzyl, cyclohexyl)-4-chloromethyl-2-methylnicotinic acids (Gadzhili et al., 2005).

Safety and Hazards

The safety data sheet for a similar compound, Ethyl 6-chloro-5-cyano-2-(trifluoromethyl)nicotinate, indicates that it is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area. In case of contact with skin or eyes, it is advised to wash with plenty of water.

Q & A

Q1: What is the role of Ethyl 6-chloro-5-cyano-2-methylnicotinate in the synthesis of P2Y12 antagonists?

A1: Ethyl 6-chloro-5-cyano-2-methylnicotinate (compound 2 in the first article []) serves as a key intermediate in the multi-kilogram synthesis of P2Y12 antagonists like AZD1283 []. Specifically, it undergoes a coupling reaction with 4-piperidinecarboxylic acid (isonipecotic acid) to yield a pyridine acid derivative, which is further reacted to ultimately produce the desired P2Y12 antagonist []. This highlights its importance in the large-scale production of these pharmaceuticals.

Q2: How has the synthesis of Ethyl 6-chloro-5-cyano-2-methylnicotinate been optimized for large-scale production?

A2: Researchers achieved significant improvements in the synthesis of Ethyl 6-chloro-5-cyano-2-methylnicotinate by elucidating the mechanism of impurity formation in a previous synthetic route []. This understanding allowed for process optimization, resulting in a substantial increase in overall yield from 15% to 73% without requiring additional purification steps []. This optimized process enables the production of over 80 kg of Ethyl 6-chloro-5-cyano-2-methylnicotinate, demonstrating its scalability for supporting clinical development [].